Cas no 155204-27-6 (N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide)

• Product Name: N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide
• CAS No: 155204-27-6
• MF: C₂₅H₂₇N₅O₄
• MW: 461.512985467911
• MDL: MFCD08061446
• CID: 904199
• PubChem ID: 10253751
• Update Time: 2025-07-10

N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide
• benzamide, n-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-4-nitro-n-2-pyridinyl
• 4-nitro-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-N-2-pyridinyl-benzamide
• NITRO-MPPF
• BCP28122
• 4-nitro-N-{2-[4-(2-methoxy-phenyl)-piperazin-1-yl]-ethyl}-N-pyridin-2-yl-benzamide
• SCHEMBL898147
• CAS 155204-27-6
• 155204-27-6
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-4-nitro-N-pyridin-2-ylbenzamide
• N-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-4-nitro- N-(2-pyridyl)benzamide
• p-MPPN, N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-N-(pyrid-2-yl)-4-nitrobenzamide
• CHEMBL30758
• EX-A3757
• Benzamide,N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-4-Nitro-n-2-pyridinyl
• N-{2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]ETHYL}-4-NITRO-N-(PYRIDIN-2-YL)BENZAMIDE
• AKOS022184258
• BDBM50041471
• N-{2-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-ethyl}-4-nitro-N-pyridin-2-yl-benzamide

• MDL： MFCD08061446
• Inchi： 1S/C25H27N5O4/c1-34-23-7-3-2-6-22(23)28-17-14-27(15-18-28)16-19-29(24-8-4-5-13-26-24)25(31)20-9-11-21(12-10-20)30(32)33/h2-13H,14-19H2,1H3
• InChI Key： QWAMQPRHXWOEJC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(CCN(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 461.20600
• Monoisotopic Mass: 461.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 94.73000
• LogP: 3.99350

Additional information on N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide

N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide: A Comprehensive Overview

N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide (CAS No. 155204-27-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and benzamide, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide is characterized by a central benzamide moiety, a nitro group, and a substituted piperazine ring. The presence of the methoxyphenyl and pyridinyl substituents imparts specific pharmacological properties to the molecule, making it a subject of interest for various biological studies.

Recent research has highlighted the potential of this compound in the treatment of neurological disorders. Studies have shown that N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide exhibits potent activity against certain receptors in the central nervous system (CNS). Specifically, it has been found to interact with serotonin and dopamine receptors, which are crucial for modulating mood and cognitive functions.

In addition to its CNS activity, this compound has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide can effectively reduce inflammation in animal models of inflammatory diseases. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide involves several steps, including the formation of the piperazine ring and the attachment of the methoxyphenyl and pyridinyl substituents. The nitration step is particularly critical, as it introduces the nitro group that contributes to the compound's biological activity. Advanced synthetic techniques and careful optimization of reaction conditions are essential to achieve high yields and purity.

Pharmacokinetic studies have provided valuable insights into the behavior of N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide in biological systems. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it exhibits good stability in plasma, making it suitable for further clinical development.

Toxicological assessments have also been conducted to evaluate the safety profile of N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide. Initial results indicate that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term studies are necessary to fully understand its safety and potential side effects.

Clinical trials are currently underway to explore the therapeutic potential of N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide in various medical conditions. Early-phase trials have shown promising results, with patients experiencing improvements in symptoms related to neurological disorders and inflammatory diseases. These findings have generated considerable excitement in the scientific community and have paved the way for more extensive clinical investigations.

In conclusion, N-(2-(4-(2-Methoxyphenyl)piperazin-1-yl)ethyl)-4-nitro-N-(pyridin-2-yl)benzamide (CAS No. 155204-27-6) is a promising compound with diverse biological activities. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing the treatment of various medical conditions.